Cas no 65069-54-7 (4-(methylsulfanyl)phenylthiourea)

• Product Name: 4-(methylsulfanyl)phenylthiourea
• CAS No: 65069-54-7
• MF: C₈H₁₀N₂S₂
• MW: 198.308398723602
• MDL: MFCD01568651
• CID: 1684048
• PubChem ID: 1471597
• Update Time: 2025-04-21

4-(methylsulfanyl)phenylthiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea, [4-(methylthio)phenyl]-
• 4-(methylsulfanyl)phenylthiourea
• HMS2665N11
• EN300-87388
• (4-methylsulfanylphenyl)thiourea
• 1-(4-(methylthio)phenyl)thiourea
• [4-(methylsulfanyl)phenyl]thiourea
• 65069-54-7
• MFCD01568651
• AKOS009140803
• SMR000335167
• CHEMBL1867848
• 2N-002
• CS-0355857
• N-[4-(methylthio)phenyl]thiourea
• SCHEMBL5521712
• DTXSID701301177
• MLS000721687
• N-[4-(methylsulfanyl)phenyl]thiourea

• MDL： MFCD01568651
• Inchi： 1S/C8H10N2S2/c1-12-7-4-2-6(3-5-7)10-8(9)11/h2-5H,1H3,(H3,9,10,11)
• InChI Key： VOTIPAXVNVJEBE-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)NC(N)=S

Computed Properties

• Exact Mass: 198.0287
• Monoisotopic Mass: 198.02854067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• PSA: 38.05